molecular formula C12H9N3O4 B8697658 Carbamic acid, 4-pyridinyl-, 4-nitrophenyl ester CAS No. 117652-50-3

Carbamic acid, 4-pyridinyl-, 4-nitrophenyl ester

Cat. No.: B8697658
CAS No.: 117652-50-3
M. Wt: 259.22 g/mol
InChI Key: ZUGBHSQFEVLEEI-UHFFFAOYSA-N
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Description

Carbamic acid, 4-pyridinyl-, 4-nitrophenyl ester is a useful research compound. Its molecular formula is C12H9N3O4 and its molecular weight is 259.22 g/mol. The purity is usually 95%.
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Properties

CAS No.

117652-50-3

Molecular Formula

C12H9N3O4

Molecular Weight

259.22 g/mol

IUPAC Name

(4-nitrophenyl) N-pyridin-4-ylcarbamate

InChI

InChI=1S/C12H9N3O4/c16-12(14-9-5-7-13-8-6-9)19-11-3-1-10(2-4-11)15(17)18/h1-8H,(H,13,14,16)

InChI Key

ZUGBHSQFEVLEEI-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1[N+](=O)[O-])OC(=O)NC2=CC=NC=C2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Prepared as Example 27d from pyridin-4-amine and p-nitrophenyl chloroformate to provide the compound as an off white solid. MS=260 (MH+).
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Synthesis routes and methods II

Procedure details

To a solution of 4-aminopyridine (1.97 g, 20.9 mmol) in DCM (75 mL) at 0° C. was added 4-nitrophenyl chloroformate (4.21 g, 20.9 mmol) and pyridine (1.7 mL, 20.9 mmol). Then, the mixture was stirred at RT overnight. The white precipitated was filtered off and washed with DCM (2×50 mL), and then dried in vacuo to give the title compound as a white solid, which was used in the next step without further purification. MS (ESI, positive ion) m/z: 260 (M+H).
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4.21 g
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1.7 mL
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75 mL
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